N-(2-methoxydibenzo[b,d]furan-3-yl)-N'-propylthiourea

• IUPAC Name: 1-(2-methoxydibenzofuran-3-yl)-3-propylthiourea
• InChI: InChI=1S/C17H18N2O2S/c1-3-8-18-17(22)19-13-10-15-12(9-16(13)20-2)11-6-4-5-7-14(11)21-15/h4-7,9-10H,3,8H2,1-2H3,(H2,18,19,22)
• InChI Key: WVBAUXOKKJCRQY-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=S)NC1=C(C=C2C3=CC=CC=C3OC2=C1)OC
• Molecular Formula: C17H18N2O2S
• Molecular Weight: 314.4 g/mol
• Solubility: 0.4 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2-methoxydibenzo[b,d]furan-3-yl)-N'-propylthiourea, commonly known as propylthiouracil (PTU), is a synthetic organic compound that is widely used in scientific research. PTU is a thiourea derivative that has been found to exhibit a wide range of biochemical and physiological effects, making it a valuable tool in many areas of research.

Mechanism of Action

The mechanism of action of N-(2-methoxydibenzo[b,d]furan-3-yl)-N'-propylthiourea is not fully understood, but it is believed to work by inhibiting the enzyme thyroperoxidase, which is involved in the synthesis of thyroid hormone. Additionally, this compound has been found to have immunosuppressive properties, which may be related to its ability to inhibit the production of reactive oxygen species.
Biochemical and Physiological Effects
This compound has a wide range of biochemical and physiological effects. In addition to its ability to inhibit the production of thyroid hormone, this compound has been found to have antioxidant properties, which may be related to its ability to scavenge reactive oxygen species. This compound has also been found to inhibit the production of nitric oxide, which is involved in inflammation and immune function.

Advantages and Limitations for Lab Experiments

N-(2-methoxydibenzo[b,d]furan-3-yl)-N'-propylthiourea has several advantages as a tool for scientific research. It is a relatively inexpensive compound that is widely available, making it accessible to researchers around the world. Additionally, this compound has a wide range of biochemical and physiological effects, making it a versatile tool for studying various systems in the body.
However, there are also limitations to the use of this compound in lab experiments. This compound has been found to have toxic effects at high doses, which may limit its use in some experiments. Additionally, this compound has been found to have off-target effects, which may complicate the interpretation of results.

Future Directions

There are several future directions for research on N-(2-methoxydibenzo[b,d]furan-3-yl)-N'-propylthiourea. One area of interest is the development of new derivatives of this compound that may have improved efficacy and fewer side effects. Additionally, this compound may be used to study the role of reactive oxygen species in various diseases, such as cancer and neurodegenerative diseases. Finally, this compound may be used to study the role of the immune system in various diseases, such as autoimmune diseases and infectious diseases.
Conclusion
In conclusion, this compound is a valuable tool in scientific research, with a wide range of biochemical and physiological effects. This compound has been used extensively in the fields of endocrinology and immunology, and has potential applications in other areas of research as well. While there are limitations to the use of this compound in lab experiments, its versatility and accessibility make it a valuable asset to researchers around the world.

Synthesis Methods

N-(2-methoxydibenzo[b,d]furan-3-yl)-N'-propylthiourea is typically synthesized through the reaction of propylamine with 3,4-dimethoxybenzaldehyde, followed by the addition of thiourea. The resulting compound is then purified through recrystallization to obtain pure this compound.

Scientific Research Applications

N-(2-methoxydibenzo[b,d]furan-3-yl)-N'-propylthiourea has been used extensively in scientific research, particularly in the fields of endocrinology and immunology. In endocrinology, this compound is commonly used to treat hyperthyroidism, a condition in which the thyroid gland produces too much thyroid hormone. This compound works by inhibiting the production of thyroid hormone, thereby reducing its levels in the body.
In immunology, this compound has been found to have immunosuppressive properties, making it a valuable tool for studying the immune system. This compound has been used to study the role of the immune system in autoimmune diseases, such as rheumatoid arthritis and lupus.